![molecular formula C24H16Cl2FN3O B2558175 3-(2-chlorobenzyl)-5-(4-chlorobenzyl)-8-fluoro-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one CAS No. 1189865-78-8](/img/structure/B2558175.png)
3-(2-chlorobenzyl)-5-(4-chlorobenzyl)-8-fluoro-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-chlorobenzyl)-5-(4-chlorobenzyl)-8-fluoro-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one is a useful research compound. Its molecular formula is C24H16Cl2FN3O and its molecular weight is 452.31. The purity is usually 95%.
BenchChem offers high-quality 3-(2-chlorobenzyl)-5-(4-chlorobenzyl)-8-fluoro-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-chlorobenzyl)-5-(4-chlorobenzyl)-8-fluoro-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Hepatitis B Virus (HBV) Inhibition
One study developed a novel compound with structural similarities to the chemical , investigating its inhibitory activity against Hepatitis B virus (HBV). Through molecular docking studies and anti-hepatitis B virus activity testing, it was found to exhibit significant in vitro nanomolar inhibitory activity, highlighting its potential as a new inhibitor for HBV treatment (Ivashchenko et al., 2019).
Anti-inflammatory and Analgesic Activity
Another research effort synthesized and tested compounds for their analgesic and anti-inflammatory properties. Some derivatives displayed potency equal to or greater than that of indomethacin, a commonly used anti-inflammatory and analgesic agent, in acute and chronic animal models (Muchowski et al., 1985).
Antitumor Activity
A different study focused on the synthesis of compounds bearing a resemblance to the target compound for antineoplastic (anti-cancer) activity. The research identified a new class of compounds with promising in vitro and in vivo antitumor activity, based on standard NCI protocols for leukemic and solid tumor cells (Nguyen et al., 1990).
Antiallergic Agents
In the search for novel antiallergic compounds, a series of N-(pyridin-4-yl)-(indol-3-yl)alkylamides were synthesized and tested. Among these, one compound stood out for its potency in an ovalbumin-induced histamine release assay, showcasing the potential of such structures in developing new antiallergic medications (Menciu et al., 1999).
properties
IUPAC Name |
3-[(2-chlorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-8-fluoropyrimido[5,4-b]indol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16Cl2FN3O/c25-17-7-5-15(6-8-17)12-30-21-10-9-18(27)11-19(21)22-23(30)24(31)29(14-28-22)13-16-3-1-2-4-20(16)26/h1-11,14H,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPKOYXUDYICFCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C=NC3=C(C2=O)N(C4=C3C=C(C=C4)F)CC5=CC=C(C=C5)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16Cl2FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-chlorobenzyl)-5-(4-chlorobenzyl)-8-fluoro-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.